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Compound of Interest

Compound Name: Methyl 2-amino-5-chlorobenzoate

Cat. No.: B046927

CAS Number: 5202-89-1

This technical guide provides an in-depth overview of Methyl 2-amino-5-chlorobenzoate, a
key chemical intermediate in the pharmaceutical industry. The document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its properties, synthesis, applications, and safety considerations.

Chemical and Physical Properties

Methyl 2-amino-5-chlorobenzoate is a white to off-white crystalline powder. Key quantitative
data for this compound are summarized in the tables below, compiled from various chemical
suppliers and databases.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
CAS Number 5202-89-1 [1]
Molecular Formula CsHsCINO:2 [1]
Molecular Weight 185.61 g/mol [1]

Melting Point 66-68 °C [2]

Boiling Point 168-170 °C at 22 mmHg [2]
Appearance White to off-white crystalline

powder
Table 2: Spectroscopic Data
Spectroscopy Data Highlights Source(s)

Infrared (IR) Spectroscopy

ATR-IR and vapor phase IR
spectra are available, showing
characteristic peaks for the

functional groups.

[3]

Mass Spectrometry

Mass spectra are available for

analysis.

[3]

Nuclear Magnetic Resonance
(NMR)

1H NMR and 3C NMR data are

available from various sources.

[4]115]

Synthesis and Experimental Protocols

Methyl 2-amino-5-chlorobenzoate is primarily synthesized from 2-aminobenzoic acid. A

detailed experimental protocol for its preparation is provided below.

Experimental Protocol: Synthesis of Methyl 2-amino-5-

chlorobenzoate[7]

Materials:

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.scbt.com/p/methyl-2-amino-5-chlorobenzoate-5202-89-1
https://www.scbt.com/p/methyl-2-amino-5-chlorobenzoate-5202-89-1
https://www.scbt.com/p/methyl-2-amino-5-chlorobenzoate-5202-89-1
https://www.sigmaaldrich.com/TW/zh/product/aldrich/305103
https://www.sigmaaldrich.com/TW/zh/product/aldrich/305103
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-amino-5-chlorobenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-amino-5-chlorobenzoate
https://www.bldpharm.com/products/5202-89-1.html
https://m.chemicalbook.com/SpectrumEN_42122-75-8_HNMR.htm
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 2-aminobenzoic acid

» N-halosuccinimide

e Dimethylformamide (DMF)

o Ethyl acetate

e Magnesium sulfate

e Thionyl chloride

o Methanol (or other alcohol)

e 10% Sodium hydroxide (NaOH) solution
e Ether

Procedure:

e Chlorination: To a solution of 2-aminobenzoic acid (10 g, 66 mmol) in DMF (40 mL), add N-
halosuccinimide (66 mmol). Heat the reaction mixture at 100 °C for 40 minutes.

» Precipitation and Extraction: Cool the mixture to room temperature and let it stand overnight.
Slowly pour the mixture into ice-water (150 mL) to precipitate a white solid. Filter the solid
and wash it with water (3 x 50 mL). Dissolve the solid in ethyl acetate (600 mL).

e Drying and Evaporation: Dry the ethyl acetate solution over magnesium sulfate and then
evaporate the solvent under reduced pressure. Wash the residual solid with ether (3 x 30
mL) to afford the intermediate, 2-amino-5-chlorobenzoic acid.

 Esterification: To an alcohol solution (60 mL) containing the 2-amino-5-chlorobenzoic acid
(20 mmol), add thionyl chloride (60 mmol). Reflux the resulting suspension overnight.

e Work-up and Purification: Evaporate the solvent. Add ethyl acetate and wash with a 10%
NaOH solution. Dry the organic layer, filter, and evaporate the solvent to yield Methyl 2-
amino-5-chlorobenzoate.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development

The primary application of Methyl 2-amino-5-chlorobenzoate is as a crucial intermediate in
the synthesis of the active pharmaceutical ingredient (API) Tolvaptan.[6] Tolvaptan is a
selective vasopressin V2 receptor antagonist used to treat hyponatremia (low blood sodium
levels) associated with conditions like heart failure and the syndrome of inappropriate
antidiuretic hormone (SIADH).

The synthesis of Tolvaptan from Methyl 2-amino-5-chlorobenzoate involves a multi-step
process, a simplified workflow of which is illustrated below.

Methyl 2-amino-5-chlorobenzoate Acylation Intermediate 1 Reduction P Intermediate 2 Further Reactions Tolvaptan

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of Tolvaptan from Methyl 2-amino-5-
chlorobenzoate.

Biological Activity and Signaling Pathways

While primarily used as a synthetic intermediate, research suggests that Methyl 2-amino-5-
chlorobenzoate may possess biological activity. It has been identified as a potential inhibitor of
the metabolic pathway responsible for testosterone production.[7] Furthermore, studies have
indicated its ability to inhibit the growth of human breast cancer cells in vitro by affecting
proteins involved in cell proliferation and motility.[7]

The structurally related compound, 2-amino-5-chlorobenzoic acid, has been used in the
synthesis of inhibitors targeting p21-activated kinase 4 (PAK4).[8] PAK4 is a key enzyme in
several signaling pathways implicated in cancer, including the MAPK, AKT, and WNT pathways.
[8] This suggests a potential, though not yet fully elucidated, mechanism of action for Methyl 2-
amino-5-chlorobenzoate in cancer cell signaling.
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Caption: Conceptual diagram of the potential biological activities of Methyl 2-amino-5-
chlorobenzoate.

Safety and Handling

Methyl 2-amino-5-chlorobenzoate is classified as an irritant, causing skin, eye, and
respiratory irritation.[2] Appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a dust mask, should be worn when handling this compound.[2] Work
should be conducted in a well-ventilated area. For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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